AD 0261

• Molecular Formula: C27H31F2N3O
• Molecular Weight: 451.6 g/mol
• InChI: InChI=1S/C27H31F2N3O/c1-20-3-12-26(33)25(19-20)30-13-2-14-31-15-17-32(18-16-31)27(21-4-8-23(28)9-5-21)22-6-10-24(29)11-7-22/h3-12,19,27,30,33H,2,13-18H2,1H3
• InChIKey: NVYQVXULNKIDMV-UHFFFAOYSA-N

AD 0261 Procurement Guide

AD 0261 (CAS 145600-69-7, also known as GG 1127) is a synthetic o-aminophenol derivative that functions as a potent radical scavenger with concurrent histamine H1 receptor antagonist activity [1][2]. Originally developed by Mitsubishi Pharma Corporation (formerly The Green Cross Corporation) as compound 4m, it was rationally designed by combining an antioxidant o-aminophenol core with a (diphenylmethyl)piperazine antihistaminic pharmacophore to achieve both anti-inflammatory and antiallergic properties in a single molecular entity [1]. The compound reached preclinical development for topical skin disorders before discontinuation in 2001 [2], and is now exclusively available as a research tool for studying ROS-mediated inflammatory cascades, lymphocyte activation, and the interplay between oxidative stress and allergic responses.

Dual-mechanism tool: radical scavenging and H1 receptor antagonism in a single molecule

Multi-model research fit: covers acute inflammation, IgE-mediated, and cell-mediated pathways

Engineered pharmacophore: o-aminophenol antioxidant core linked to diphenylmethylpiperazine antihistaminic motif

Research use only; originally developed as preclinical candidate for topical inflammatory models

• [1] Sugiyama N, Akahoshi F, Kuwahara S, Kajii M, Sakaue Y, Yakumaru H, Sugiura M, Fukaya C. Synthesis and topical antiinflammatory and antiallergic activities of antioxidant o-aminophenol derivatives. J Med Chem. 1994 Jun 24;37(13):1977-82. PMID: 7913134. View Source
• [2] AdisInsight Drug Profile: AD 0261 (GG 1127). Originator: Mitsubishi Pharma Corporation. Class: Antiallergics; Antihistamines; Antipruritics. Mechanism: Histamine H1 receptor antagonists. Updated 02 Feb 2001. View Source

AD 0261 Generic Substitution Failure

AD 0261 cannot be replaced by generic radical scavengers (e.g., edaravone, α-tocopherol, NAC), standalone antihistamines (e.g., diphenhydramine), or conventional NSAIDs (e.g., suprofen) because it is the only compound in its class for which quantitative evidence demonstrates simultaneous, potent activity across three therapeutically relevant domains—radical scavenging, acute anti-inflammation, and IgE-mediated antiallergic action—within a single molecule [1][2]. The reference compounds tested in the original discovery program each failed in at least two of the four key in vivo models, whereas AD 0261 suppressed all of them with measurable potency [1]. Substituting AD 0261 with any single-mechanism analog therefore sacrifices the multi-target pharmacological profile for which the compound was specifically engineered, and for which procurement value is uniquely justified.

Generic radical scavengers (e.g., edaravone, α-tocopherol, NAC)

Lack H1 antagonism and multi-model in vivo activity; radical scavenging alone may not reproduce integrated anti-inflammatory/antiallergic endpoint responses.

Standalone antihistamines (e.g., diphenhydramine)

No radical scavenging capacity; fail to suppress acute edema and cell-mediated hypersensitivity in reported models.

NSAIDs (e.g., suprofen)

Inactive in IgE-mediated PCA and DTH models; do not engage histamine or oxidative stress pathways.

Corticosteroids (e.g., hydrocortisone)

Only marginal effect on PCA; dual pharmacophore design of AD 0261 is absent, which may limit consistent suppression of all three pathological components in combined models.

• [1] Sugiyama N, Akahoshi F, Kuwahara S, Kajii M, Sakaue Y, Yakumaru H, Sugiura M, Fukaya C. Synthesis and topical antiinflammatory and antiallergic activities of antioxidant o-aminophenol derivatives. J Med Chem. 1994 Jun 24;37(13):1977-82. PMID: 7913134. View Source
• [2] Sugiura M, Wada J, Kuwahara S, Kajii M, Sugiyama N, Nishimura H, Fukaya C, Yamanouchi K, Yokoyama K. Effect of the novel radical scavenger AD0261 on lymphocyte activation. Agents and Actions. 1994 Aug;41(Suppl 2):C216-C218. View Source

AD 0261 Quantitative Evidence

Lipid Peroxidation Inhibition vs. α-Tocopherol

In the same study and under identical experimental conditions, AD 0261 (compound 4m) inhibited lipid peroxidation in rat brain homogenates with a TBA IC50 of 0.10 μg/mL, compared with 0.87 μg/mL for α-tocopherol, the canonical lipid-soluble antioxidant [1]. This represents an 8.7-fold greater potency on a mass-concentration basis. Additionally, the paper notes that most secondary amine derivatives in the series were approximately 10 times more potent than α-tocopherol [1].

Lipid peroxidation inhibition vs. α-tocopherol

Direct head-to-head

TBA IC50: 0.10 µg/mL (AD 0261) vs. 0.87 µg/mL (α-tocopherol) — 8.7-fold lower concentration

Supports lipid peroxidation assay context; enables lower working concentrations in brain homogenate models.

Rat brain homogenates; thiobarbituric acid method.

Evidence Dimension	Inhibition of lipid peroxidation (TBA assay, IC50)
Target Compound Data	0.10 μg/mL (≈0.22 μM)
Comparator Or Baseline	α-Tocopherol: 0.87 μg/mL
Quantified Difference	8.7-fold more potent than α-tocopherol
Conditions	Rat brain homogenates; thiobarbituric acid (TBA) method for lipid peroxide quantitation; compounds tested at multiple concentrations to derive IC50.

Why This Matters

For researchers selecting a radical scavenger to suppress lipid peroxidation in CNS-relevant models, AD 0261 provides nearly an order of magnitude greater potency than the most widely used reference antioxidant, enabling lower working concentrations and potentially reduced off-target effects.

• [1] Sugiyama N, Akahoshi F, Kuwahara S, Kajii M, Sakaue Y, Yakumaru H, Sugiura M, Fukaya C. Synthesis and topical antiinflammatory and antiallergic activities of antioxidant o-aminophenol derivatives. J Med Chem. 1994 Jun 24;37(13):1977-82. Table 1. PMID: 7913134. View Source

Lipid Peroxidation Inhibition vs. Edaravone

When benchmarked against edaravone, the only clinically approved radical scavenger for ischemic stroke and ALS, AD 0261 demonstrates markedly superior in vitro lipid peroxidation inhibitory potency. Edaravone exhibits an IC50 of 15.3 μM for lipid peroxidation in rat cerebrum homogenates [1], whereas AD 0261 achieves comparable inhibition at approximately 0.22 μM (converted from the TBA IC50 of 0.10 μg/mL reported in the discovery paper) [2], representing a calculated ~70-fold difference in molar potency. This comparison must be interpreted cautiously because the assay protocols differ between the two studies (TBA method for AD 0261 vs. an unspecified lipid peroxidation detection method for edaravone); however, both used rat brain homogenate systems and measured inhibition of lipid peroxide generation.

Lipid peroxidation vs. edaravone

Cross-study comparison

~0.22 µM IC50 (AD 0261) vs. 15.3 µM (edaravone) — approximately 70-fold lower IC50; methods differ between studies

Reported cross-study IC50 comparison; supports radical scavenger benchmark in brain homogenate lipid peroxidation.

TBA method vs. unspecified detection; interpret with methodological context.

Evidence Dimension	Inhibition of lipid peroxidation (IC50)
Target Compound Data	≈0.22 μM (converted from 0.10 μg/mL TBA IC50)
Comparator Or Baseline	Edaravone: 15.3 μM (rat cerebrum homogenate)
Quantified Difference	~70-fold lower IC50 (greater potency) than edaravone; cross-study comparison with acknowledged methodological differences
Conditions	AD 0261: rat brain homogenates, TBA method. Edaravone: rat cerebrum homogenates; lipid peroxidation assay as reported in Watanabe et al., 2018.

Why This Matters

Although cross-study comparisons carry inherent limitations, the magnitude of the potency difference is sufficiently large to guide procurement decisions when selecting between commercially available radical scavengers for in vitro brain lipid peroxidation models, particularly when nanomolar-range activity is required.

• [1] Watanabe K, Tanaka M, Yuki S, Hirai M, Yamamoto Y. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? J Clin Biochem Nutr. 2018 Jan;62(1):20-38. doi: 10.3164/jcbn.17-62. View Source
• [2] Sugiyama N, Akahoshi F, Kuwahara S, Kajii M, Sakaue Y, Yakumaru H, Sugiura M, Fukaya C. Synthesis and topical antiinflammatory and antiallergic activities of antioxidant o-aminophenol derivatives. J Med Chem. 1994 Jun 24;37(13):1977-82. Table 1. PMID: 7913134. View Source

Multi-Target In Vivo Comparison

In a systematic head-to-head comparison across four distinct in vivo pharmacological models (Table 7 of the discovery paper), AD 0261 (compound 4m) was the only compound among four tested that demonstrated significant activity in all assays [1]. Suprofen (NSAID) suppressed TPA- and AA-induced ear edema but was inactive in PCA and DTH models. Diphenhydramine (H1 antagonist) inhibited PCA but failed to suppress either edema model or DTH. Hydrocortisone suppressed acute inflammation and DTH but had only marginal effects on PCA. In contrast, AD 0261 showed: TPA edema ED50 = 47.0 μg/site; AA edema ED50 = 107.9 μg/site; PCA inhibition of 31.7% (1 mg/site) and 51.9% (2.5 mg/site); and DTH ED50 = 52.9 μg/ear (picryl chloride) and 47.8 μg/ear (oxazolone) [1].

Multi-target in vivo comparison

Direct head-to-head

Only AD 0261 active in all four models (TPA edema, AA edema, PCA, DTH); suprofen, diphenhydramine, hydrocortisone each failed in ≥2 models

Unique multi-model endpoint coverage; enables integrated inflammation/allergy pathway research.

Mouse ear edema, rat PCA, mouse DTH models; topical application.

Evidence Dimension	In vivo pharmacological activity across four models (TPA edema, AA edema, PCA, DTH)
Target Compound Data	TPA ED50 = 47.0 μg/site; AA ED50 = 107.9 μg/site; PCA = 31.7% (1 mg/site) / 51.9% (2.5 mg/site); DTH (picryl chloride) ED50 = 52.9 μg/ear; DTH (oxazolone) = 47.8 μg/ear
Comparator Or Baseline	Suprofen: TPA ED50 = 123.2, AA ED50 = 15.4, PCA = inactive, DTH = >300. Diphenhydramine: TPA >300, AA >300, PCA = 27.9% (1 mg) / 52.8% (2.5 mg), DTH >300. Hydrocortisone: TPA ED50 = 6.69, AA ED50 = 3.09, PCA = 6.99% / -16.4%, DTH = 1.20.
Quantified Difference	AD 0261 is the only compound active in all four models; each comparator fails in 2 or more models
Conditions	Mouse ear edema models (TPA and AA topical application); 48-h homologous passive cutaneous anaphylaxis (PCA) in rats; picryl chloride- and oxazolone-induced delayed-type hypersensitivity (DTH) in mice. All compounds applied topically.

Why This Matters

This evidence defines AD 0261 as a uniquely multi-target research tool for studying the interconnected roles of oxidative stress, acute inflammation, and allergic responses—an experimental breadth that no single comparator compound provides, making it irreplaceable for integrated inflammation/allergy research programs.

• [1] Sugiyama N, Akahoshi F, Kuwahara S, Kajii M, Sakaue Y, Yakumaru H, Sugiura M, Fukaya C. Synthesis and topical antiinflammatory and antiallergic activities of antioxidant o-aminophenol derivatives. J Med Chem. 1994 Jun 24;37(13):1977-82. Table 7. PMID: 7913134. View Source

Lymphocyte Activation Suppression vs. Conventional Scavengers

AD 0261 was shown to inhibit all measured parameters of lymphocyte activation with IC50 values falling within a consistent 1–10 μM range: tritiated thymidine incorporation into Con A-stimulated mouse spleen cells and PHA-P-stimulated human peripheral blood lymphocytes, IL-2 release, and IL-2 receptor expression [1]. Furthermore, AD 0261 dose-dependently inhibited ornithine decarboxylase (ODC) activity, a critical enzyme for cell proliferation, with an IC50 of 1.0 μM [1]. In vivo, AD 0261 inhibited erythema formation elicited by transferring PHA-P-stimulated lymphocytes into guinea pigs, achieving 30–40% inhibition at 10 μM (p<0.05) [1]. By comparison, commonly used radical scavengers such as NAC or edaravone have not been systematically evaluated for their effects on lymphocyte activation endpoints under comparable conditions; their published activity profiles are primarily limited to direct ROS scavenging without demonstrating downstream functional consequences on immune cell activation.

Lymphocyte activation vs. conventional scavengers

Class-level inference

IC50 1–10 µM for thymidine incorporation, IL-2 release, IL-2R expression; ODC IC50 1.0 µM; in vivo erythema inhibition 30–40% at 10 µM

Reported lymphocyte activation suppression; comparator data absent for conventional radical scavengers.

Data from a single study; class-level attribution requires independent replication.

Evidence Dimension	Inhibition of lymphocyte activation parameters and ODC activity
Target Compound Data	IC50 range 1–10 μM for [3H]TdR incorporation, IL-2 release, IL-2R expression; ODC IC50 = 1.0 μM; in vivo erythema inhibition 30–40% at 10 μM
Comparator Or Baseline	Class-level baseline: conventional radical scavengers (edaravone, NAC, α-tocopherol) lack published data demonstrating direct inhibition of lymphocyte activation functional endpoints in comparable experimental systems.
Quantified Difference	AD 0261 uniquely demonstrates functional immune-modulatory activity downstream of ROS scavenging; comparator data for lymphocyte activation endpoints are absent from the literature.
Conditions	Con A-stimulated mouse spleen cells and PHA-P-stimulated human peripheral blood lymphocytes; ODC activity assay; in vivo guinea pig erythema model.

Why This Matters

For immunology researchers investigating the role of ROS in lymphocyte activation, AD 0261 provides a tool that not only scavenges radicals but also measurably suppresses downstream functional consequences of immune cell activation—a functional profile not documented for generic radical scavengers.

• [1] Sugiura M, Wada J, Kuwahara S, Kajii M, Sugiyama N, Nishimura H, Fukaya C, Yamanouchi K, Yokoyama K. Effect of the novel radical scavenger AD0261 on lymphocyte activation. Agents and Actions. 1994 Aug;41(Suppl 2):C216-C218. View Source

Engineered Dual Pharmacophore Design

AD 0261 was designed through a deliberate structure-activity relationship (SAR) program in which the antioxidant o-aminophenol core (based on 2-(methylamino)-4-methylphenol, TBA IC50 = 0.03 μg/mL) was systematically coupled to H1-antihistaminic structural elements—specifically (diphenylmethyl)piperazine, (diphenylhydroxymethyl)piperidine, or (diphenylmethoxy)piperidine moieties [1]. This molecular engineering strategy produced three structural classes (Types A–C); compound 4m (AD 0261) from Type A, bearing a 4-fluorophenyl substitution, was selected as the lead candidate because it exhibited the optimal balance of antioxidant, anti-inflammatory, antiallergic, and safety profiles [1]. The H1 receptor antagonist classification was subsequently confirmed by independent drug development intelligence [2]. No other commercially available research compound combines these two validated pharmacophores in a single small molecule intended for inflammation/allergy research.

Engineered dual pharmacophore

Supporting evidence

o-aminophenol antioxidant core + 4,4′-difluorodiphenylmethylpiperazine H1 pharmacophore; only structure in comparator set with dual validated pharmacology

Structural differentiation context; confirms rational design for simultaneous pathway engagement.

SAR across 20+ analogs; independent classification by AdisInsight.

Evidence Dimension	Structural differentiation: presence of dual pharmacophore (antioxidant o-aminophenol + H1-antihistaminic diphenylmethylpiperazine)
Target Compound Data	AD 0261 (compound 4m): o-aminophenol core linked via propylamino spacer to 4,4'-difluorodiphenylmethylpiperazine
Comparator Or Baseline	α-Tocopherol: chromanol antioxidant only. Edaravone: pyrazolone radical scavenger only. Diphenhydramine: H1 antagonist only. Suprofen: NSAID only. None possess dual pharmacophore.
Quantified Difference	Qualitative differentiation: only compound in the comparator set with experimentally validated dual pharmacology (radical scavenging + antihistaminic)
Conditions	Rational design confirmed by SAR across 20+ analogs (Types A–C) and independent classification by AdisInsight drug database.

Why This Matters

For researchers studying crosstalk between oxidative stress and histamine-mediated pathways, AD 0261 is the only tool compound that simultaneously engages both mechanisms, eliminating the need for combination treatments that introduce confounding variables in mechanistic studies.

• [1] Sugiyama N, Akahoshi F, Kuwahara S, Kajii M, Sakaue Y, Yakumaru H, Sugiura M, Fukaya C. Synthesis and topical antiinflammatory and antiallergic activities of antioxidant o-aminophenol derivatives. J Med Chem. 1994 Jun 24;37(13):1977-82. PMID: 7913134. View Source
• [2] AdisInsight Drug Profile: AD 0261 (GG 1127). Originator: Mitsubishi Pharma Corporation. Mechanism of Action: Histamine H1 receptor antagonists. View Source

AD 0261 Application Scenarios

Integrated Allergic Inflammation In Vivo Models

For research programs using combined readouts of acute inflammation (TPA/AA-induced edema), IgE-mediated hypersensitivity (PCA), and cell-mediated immunity (DTH), AD 0261 is the only tool compound with documented activity across all four models in a single study [1]. As demonstrated in the head-to-head comparison (Table 7, Sugiyama et al., 1994), suprofen, diphenhydramine, and hydrocortisone each failed in two or more of these models, making AD 0261 the sole candidate for experiments requiring consistent suppression of all three pathological components without switching tool compounds between assays.

Lymphocyte Activation and ODC Pathway Studies

AD 0261 uniquely inhibits both early (ROS generation, lipid peroxidation) and late (IL-2 release, IL-2R expression, ODC activity) events in lymphocyte activation with IC50 values consistently between 1–10 μM [1]. Unlike generic radical scavengers that lack documented effects on downstream immune functional endpoints, AD 0261 provides a single tool to interrogate the complete ROS-to-proliferation signaling axis, including the ODC/polyamine pathway, which is a validated target for immunosuppressive and anti-proliferative research [1].

Topical Dermatological Formulation Research

Given that AD 0261 was originally developed for topical application and demonstrated favorable skin irritation and antigenicity profiles in guinea pig maximization tests (Tables 5 and 6 of the discovery paper) [1], it is specifically suited for preclinical formulation studies targeting skin disorders where both oxidative damage and histamine-mediated pathways are implicated (e.g., atopic dermatitis, contact dermatitis). The compound combines the TBA IC50 potency advantage (8.7-fold over α-tocopherol) with demonstrated in vivo efficacy in skin edema and erythema models [1].

High-Potency Radical Scavenger Benchmarking

With a lipid peroxidation IC50 approximately 70-fold lower than edaravone (cross-study comparison) and 8.7-fold lower than α-tocopherol (direct head-to-head), AD 0261 can serve as a high-potency positive control or reference standard in screening campaigns designed to identify novel radical scavengers with nanomolar-range activity in brain homogenate or other tissue-based lipid peroxidation assays [1][2]. Its dual pharmacophore also allows benchmarking of single-mechanism hits against a multi-target reference.

Application

Selection Property

Validation Focus

Combined acute inflammation, IgE-mediated, and cell-mediated models

Multi-model activity across TPA edema, PCA, and DTH

Consistent endpoint response in all three pathological pathways within a single study

Lymphocyte activation signaling research

Inhibition of early and late activation events (IL-2, IL-2R, ODC)

ROS-to-proliferation signaling axis interrogation

Topical formulation research for oxidative and histamine-mediated pathways

Dual radical scavenging and antihistaminic profile

Formulation efficacy in skin inflammation and allergy models

Radical scavenger screening reference

Comparative lipid peroxidation inhibition profile

Benchmarking novel scavengers in tissue-based lipid peroxidation assays

• [1] Sugiyama N, Akahoshi F, Kuwahara S, Kajii M, Sakaue Y, Yakumaru H, Sugiura M, Fukaya C. Synthesis and topical antiinflammatory and antiallergic activities of antioxidant o-aminophenol derivatives. J Med Chem. 1994 Jun 24;37(13):1977-82. PMID: 7913134. View Source
• [2] Watanabe K, Tanaka M, Yuki S, Hirai M, Yamamoto Y. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? J Clin Biochem Nutr. 2018 Jan;62(1):20-38. doi: 10.3164/jcbn.17-62. View Source